Cas no 915920-92-2 (2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride)

• Product Name: 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride
• CAS No: 915920-92-2
• MF: C₁₃H₂₀ClNO₃
• MW: 273.755803108215
• CID: 5055665
• Update Time: 2025-07-02

2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde hydrochloride
• 2-(3-(Dimethylamino)propoxy)-3-methoxybenzaldehyde hydrochloride
• 2-[3-(dimethylamino)propoxy]-3-methoxybenzaldehyde;hydrochloride
• 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride

• Inchi： 1S/C13H19NO3.ClH/c1-14(2)8-5-9-17-13-11(10-15)6-4-7-12(13)16-3;/h4,6-7,10H,5,8-9H2,1-3H3;1H
• InChI Key： HHWFJBNXPHIOQP-UHFFFAOYSA-N
• SMILES： Cl.O(C1C(=CC=CC=1C=O)OC)CCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 221
• Topological Polar Surface Area: 38.8

Additional information on 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride

Introduction to 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride (CAS No. 915920-92-2)

2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 915920-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde core functional group, which is further modified by hydroxyl and amino substituents. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in synthetic chemistry and drug development processes.

The structural configuration of 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride includes a dimethylamino side chain attached to a propoxy group, which is linked to a benzene ring substituted with a methoxy group at the 3-position. This unique arrangement imparts distinct chemical properties that make it a versatile building block in organic synthesis. The presence of both electron-donating (methoxy and dimethylamino groups) and withdrawing (aldehyde group) functionalities allows for diverse reactivity patterns, facilitating its use in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic aldehydes due to their broad spectrum of biological activities. 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride has been explored as a precursor in the synthesis of various pharmacologically active compounds. Its aldehyde functionality serves as a reactive site for condensation reactions, enabling the formation of Schiff bases, heterocyclic compounds, and other derivatives with potential therapeutic applications. These derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride is its role in the development of novel drug candidates. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The dimethylamino group enhances lipophilicity, improving membrane permeability, while the methoxy group contributes to metabolic stability, making these compounds promising candidates for further development.

The synthesis of 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride typically involves multi-step organic reactions starting from readily available aromatic precursors. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. The hydrochloride salt form is preferred due to its stability under various storage conditions and enhanced solubility in common solvents used in drug formulation.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis and application of this compound. Molecular modeling studies have predicted favorable interactions between 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride derivatives and biological targets, guiding rational drug design. These computational approaches have accelerated the discovery process by identifying lead compounds with improved pharmacokinetic profiles.

The compound's potential extends beyond pharmaceutical applications into agrochemicals and material science. Its structural motifs are found in natural products with known bioactivities, inspiring synthetic chemists to explore novel derivatives with enhanced properties. Additionally, its role as an intermediate in polymer chemistry has been explored, where it contributes to the development of functional materials with tailored characteristics.

Evaluation of 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride in preclinical studies has provided insights into its safety profile and efficacy. While comprehensive toxicological assessments are ongoing, preliminary data suggest that it exhibits low toxicity at tested doses. This makes it an attractive candidate for further clinical investigation under appropriate regulatory frameworks.

The future prospects for 2-3-(Dimethylamino)propoxy-3-methoxybenzaldehyde Hydrochloride are promising, with ongoing research focusing on expanding its applications across multiple domains. Innovations in synthetic methodologies will continue to enhance accessibility, while interdisciplinary collaborations between chemists, biologists, and pharmacologists will drive its integration into next-generation therapeutics.